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Compound of Interest

Compound Name: JNJ-4355

Cat. No.: B12394187

Disclaimer: This document provides guidance on the proper disposal of the research
compound JNJ-4355 based on general laboratory safety principles and best practices for
potent pharmaceutical compounds. As no specific Safety Data Sheet (SDS) for INJ-4355 is
publicly available, these are recommended procedures and should not replace a formal risk
assessment or the specific guidelines provided by your institution's Environmental Health and
Safety (EHS) department. Always consult with your EHS office for definitive disposal protocols.

Researchers, scientists, and drug development professionals handling JINJ-4355 must adhere
to stringent disposal procedures to ensure personal safety and environmental protection. INJ-
4355 is a potent MCL-1 inhibitor, and like many investigational pharmaceutical compounds, it
should be treated as hazardous waste.[1][2]

Immediate Safety and Handling

Before beginning any procedure that involves JNJ-4355, ensure that you are familiar with its
properties and have the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):
e Gloves: Wear double chemotherapy gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A disposable gown is recommended.[1]
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o Respiratory Protection: A respirator may be necessary depending on the risk assessment
and the specific procedures being performed.[1]

In the event of a spill, immediately follow your institution's established spill cleanup procedures
for hazardous materials, which typically involve using a chemical spill kit while wearing the
appropriate PPE.[1]

Chemical and Physical Properties

Understanding the properties of INJ-4355 is crucial for its safe handling and disposal.

Property Value Reference
Molecular Formula Ca0H43CIFNsOsS [3]
Molecular Weight 760.32 g/mol [3]

As a dry powder or in DMSO
Storage ) [4]
solution at -20°C

Appearance Likely a solid powder N/A

Experimental Protocols for Safe Disposal

The proper disposal of INJ-4355 is a multi-step process that requires careful planning and
execution. The primary principle is that no activity should begin without a plan for the disposal
of all generated waste.[5]

Step 1: Waste Identification and Classification

All materials that have come into contact with INJ-4355 must be classified as hazardous
pharmaceutical waste.[1] This includes:

e Unused or expired neat JNJ-4355 compound.
o Contaminated PPE (gloves, gowns, etc.).

» Contaminated laboratory supplies (vials, pipette tips, absorbent pads, etc.).
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» Solutions containing JNJ-4355 (e.g., in DMSO).

o Contaminated sharps (needles, syringes).

Step 2: Waste Segregation and Containerization

Proper segregation of waste is essential to ensure safe handling and disposal.[6][7] Use
designated, properly labeled, and sealed containers.[8][9]

e Solid Waste:

o Neat Compound and Heavily Contaminated Items: Place in a designated hazardous
chemical waste container, often color-coded black.[1] This includes any unused bulk
powder and items grossly contaminated with JINJ-4355.

o Trace Contaminated Items: Items with minimal contamination, such as used PPE and
absorbent pads from a clean work area, should be placed in a trace chemotherapy waste
container, often color-coded yellow.[1]

e Liquid Waste:

o JNJ-4355 Solutions: Collect all liquid waste containing JNJ-4355, such as stock solutions
in DMSO, in a sealable, leak-proof container that is chemically compatible with the
solvent.[6] The container must be clearly labeled as hazardous waste and list all chemical
components. Do not dispose of this waste down the drain.[1]

e Sharps Waste:

o Contaminated Sharps: Needles and syringes that have contained JNJ-4355 must be
disposed of in a designated hazardous chemical waste sharps container. Needles should
not be recapped.[1] If the syringe is completely empty, it may be permissible to dispose of
it in a standard sharps container (often red), but it is best to err on the side of caution and
treat it as hazardous waste.[1]

Step 3: Storage and Labeling

Store all INJ-4355 waste in a designated Satellite Accumulation Area (SAA) that is secure and
clearly marked.[1][8] All waste containers must be clearly labeled with a hazardous waste tag
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that details the contents, including the full chemical name "JNJ-4355" and any solvents
present.[8][9] Keep all waste containers closed except when adding waste.[5][8]

Step 4: Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[8] Do not attempt to dispose of INJ-4355 waste through regular trash or
sewer systems.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of INJ-
4355 waste.
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JNJ-4355 Disposal Workflow
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Caption: Decision tree for the segregation and disposal of INJ-4355 waste.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of INJ-4355, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2. rxdestroyer.com [rxdestroyer.com]
¢ 3. bocsci.com [bocsci.com]

e 4. eubopen.org [eubopen.org]

* 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 6. acewaste.com.au [acewaste.com.au]
e 7. danielshealth.com [danielshealth.com]
o 8. ehrs.upenn.edu [ehrs.upenn.edu]

e 9. vumc.org [vumc.org]

 To cite this document: BenchChem. [Proper Disposal of INJ-4355: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394187#nj-4355-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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